Cas no 1796993-71-9 (N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,6-difluorobenzamide)

• Product Name: N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,6-difluorobenzamide
• CAS No: 1796993-71-9
• MF: C₁₄H₁₄F₂N₄O
• MW: 292.283969402313
• CID: 5369714
• Update Time: 2025-05-19

N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(dimethylamino)pyrimidin-2-yl]methyl]-2,6-difluorobenzamide
• Benzamide, N-[[4-(dimethylamino)-2-pyrimidinyl]methyl]-2,6-difluoro-
• N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,6-difluorobenzamide

• Inchi： 1S/C14H14F2N4O/c1-20(2)12-6-7-17-11(19-12)8-18-14(21)13-9(15)4-3-5-10(13)16/h3-7H,8H2,1-2H3,(H,18,21)
• InChI Key： CAEUXRCIFOYPPT-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC(N(C)C)=N1)(=O)C1=C(F)C=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,6-difluorobenzamide

Professional Introduction to N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,6-difluorobenzamide (CAS No. 1796993-71-9)

N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,6-difluorobenzamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1796993-71-9, represents a novel class of molecules with potential applications in the development of therapeutic agents. Its unique structural features, including the presence of a pyrimidine ring substituted with a dimethylamino group and a benzamide moiety with difluoro substituents, make it an intriguing candidate for further exploration.

The chemical structure of N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,6-difluorobenzamide can be described as a fusion of several key pharmacophoric elements. The pyrimidine core is a well-known scaffold in drug design, often employed in the development of antiviral and anticancer agents due to its ability to interact with biological targets such as enzymes and nucleic acids. The dimethylamino group at the 4-position of the pyrimidine ring enhances the compound's solubility and bioavailability, while the benzamide moiety at the 2-position introduces additional binding sites for biological targets. The presence of two fluorine atoms at the 2 and 6 positions of the benzamide ring further modulates the electronic properties of the molecule, potentially influencing its interactions with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential biological activity of N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,6-difluorobenzamide. Studies have shown that this compound exhibits promising interactions with various enzymes and receptors, suggesting its utility in addressing multiple therapeutic challenges. For instance, preliminary computational studies indicate that it may interfere with the activity of kinases, which are critical targets in cancer therapy. Additionally, its structural features suggest potential applications in antiviral treatments, particularly against viruses that rely on pyrimidine-based nucleic acids.

The synthesis of N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,6-difluorobenzamide presents unique challenges due to its complex structural framework. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. One particularly innovative approach involves a multi-step reaction sequence that begins with the condensation of a halogenated pyrimidine derivative with an amine bearing a suitable protecting group. Subsequent functionalization steps introduce the dimethylamino group and the difluorobenzamide moiety, culminating in the final product.

In terms of pharmacological evaluation, N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,6-difluorobenzamide has been subjected to various in vitro assays to assess its biological activity. These assays have revealed intriguing results, suggesting that this compound may possess inhibitory properties against several disease-causing targets. For example, experiments have demonstrated its ability to inhibit the activity of certain proteases involved in inflammation and cancer progression. Furthermore, preliminary toxicology studies indicate that it exhibits low toxicity profiles at therapeutic concentrations, making it a promising candidate for further development.

The potential applications of N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,6-difluorobenzamide extend beyond traditional therapeutic areas. Its unique structural properties make it an attractive candidate for use in diagnostic imaging techniques, where it could serve as a contrast agent for visualizing specific biological markers. Additionally, its ability to interact with enzymes and receptors suggests potential applications in drug delivery systems designed to target specific cellular compartments or tissues.

As research in pharmaceutical chemistry continues to evolve, N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,6-difluorobenzamide is poised to play a significant role in addressing some of today's most pressing medical challenges. The combination of its novel structure and promising biological activity positions it as a valuable asset in the ongoing quest to develop innovative therapeutic agents. With further research and development efforts focused on optimizing its pharmacological properties and exploring new applications, this compound has the potential to make substantial contributions to human health and well-being.